1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-[3-(1,3-thiazol-4-yl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H22ClN3OS/c23-19-6-4-16(5-7-19)13-26-10-8-17(9-11-26)22(27)25-20-3-1-2-18(12-20)21-14-28-15-24-21/h1-7,12,14-15,17H,8-11,13H2,(H,25,27)
• InChI Key: RSLCBKHGVLYSNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC(=C2)C3=CSC=N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H22ClN3OS
• Molecular Weight: 411.9 g/mol

Description

1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide is a compound that belongs to the class of piperidinecarboxamide derivatives. It has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and acetylcholine. It has also been shown to inhibit the activity of certain enzymes that are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant activity in animal models of epilepsy. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide in lab experiments is its specificity for certain neurotransmitters and enzymes. This makes it a valuable tool for studying the role of these molecules in various physiological processes. However, one limitation of using this compound is its potential toxicity at high doses. Careful dosing and monitoring are required to ensure the safety of the animals used in experiments.

Future Directions

There are many potential future directions for research on 1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide. One area of interest is the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of the compound's effects on other physiological processes, such as immune function and metabolism. Finally, the development of new synthesis methods and analogs of the compound could lead to improved efficacy and safety in future research.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide involves the reaction of 4-chlorobenzylamine with 3-(1,3-thiazol-4-yl)benzoic acid to form an intermediate, which is then reacted with piperidine-4-carboxylic acid to produce the final product. The synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

1-(4-chlorobenzyl)-N-[3-(1,3-thiazol-4-yl)phenyl]-4-piperidinecarboxamide has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.